![molecular formula C18H25N7O2 B5536574 N-ethyl-2-methyl-6-(4-{[(4-methyl-2-pyrimidinyl)oxy]acetyl}-1-piperazinyl)-4-pyrimidinamine](/img/structure/B5536574.png)
N-ethyl-2-methyl-6-(4-{[(4-methyl-2-pyrimidinyl)oxy]acetyl}-1-piperazinyl)-4-pyrimidinamine
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Overview
Description
N-ethyl-2-methyl-6-(4-{[(4-methyl-2-pyrimidinyl)oxy]acetyl}-1-piperazinyl)-4-pyrimidinamine is a useful research compound. Its molecular formula is C18H25N7O2 and its molecular weight is 371.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 371.20697307 g/mol and the complexity rating of the compound is 473. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Receptor Occupancy and Pharmacological Potential
A study by Rabiner et al. (2002) explored the occupancy of 5-Hydroxytryptamine1A (5-HT1A) receptors by a novel antagonist, highlighting its potential applications in treating anxiety and mood disorders. The research utilized positron emission tomography (PET) to assess receptor occupancy, demonstrating that high occupancy of the human brain 5-HT1A receptor can be achieved with minimal acute side effects, indicating the compound's potential therapeutic utility in neurological conditions (Rabiner et al., 2002).
Diagnostic Applications in Neurology
Another study focused on the use of a radioligand related to the compound for PET studies to investigate 5-HT1A receptors in the living human brain. This study underscores the diagnostic potential of compounds targeting the 5-HT1A receptors in studying psychiatric and neurological disorders, with implications for understanding the pathophysiology of these conditions and the pharmacology of CNS-active drugs (Pike et al., 1995).
Research on Psychoactive Substances
Research on new psychoactive substances, including derivatives related to the compound of interest, has been conducted to understand their prevalence, pharmacology, and effects on the human body. A retrospective study in hair samples from routine cases highlighted the changing patterns of designer drugs, offering insights into the use and impact of these substances in human subjects (Rust et al., 2012).
Investigating Drug-Related Deaths
A fatal case involving a synthetic opioid highlighted the importance of considering novel psychoactive substances in drug-related deaths. This study emphasizes the need for awareness and detection methods for new substances, including synthetic opioids and piperazine derivatives, in forensic toxicology to better understand their roles in drug-related incidents (Papsun et al., 2016).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
1-[4-[6-(ethylamino)-2-methylpyrimidin-4-yl]piperazin-1-yl]-2-(4-methylpyrimidin-2-yl)oxyethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H25N7O2/c1-4-19-15-11-16(23-14(3)22-15)24-7-9-25(10-8-24)17(26)12-27-18-20-6-5-13(2)21-18/h5-6,11H,4,7-10,12H2,1-3H3,(H,19,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AROCOFABRQXKPS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC1=CC(=NC(=N1)C)N2CCN(CC2)C(=O)COC3=NC=CC(=N3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H25N7O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.